Cas no 19150-71-1 (Butanoic acid, 3-oxo-,octadecyl ester)
19150-71-1 structure
Product Name:Butanoic acid, 3-oxo-,octadecyl ester
CAS No:19150-71-1
MF:C22H42O3
MW:354.567087650299
CID:140641
PubChem ID:87943
Update Time:2025-04-19
Butanoic acid, 3-oxo-,octadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-oxo-,octadecyl ester
- octadecyl 3-oxobutanoate
- octadecyl acetoacetate
- AI3-02542
- NSC406330
- 3-Benzoyl-4-hydroxycouMarin
- Acetoacetic acid octadecyl ester
- 3-Oxobutanoic acid octadecyl ester
- NSC-406330
- NS00026246
- Butanoic acid, 3-oxo-, octadecyl ester
- n-octadecyl acetoacetate
- SCHEMBL1325282
- EINECS 242-844-4
- NSC 406330
- DTXSID80172678
- 19150-71-1
-
- Inchi: 1S/C22H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25-22(24)20-21(2)23/h3-20H2,1-2H3
- InChI Key: BMOMBHKAYGMGCR-UHFFFAOYSA-N
- SMILES: O(C(CC(C)=O)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 354.31356
- Monoisotopic Mass: 354.31339520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Butanoic acid, 3-oxo-,octadecyl ester Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
19150-71-1 (Butanoic acid, 3-oxo-,octadecyl ester) Related Products
- 2052-15-5(Butyl 4-oxopentanoate)
- 4949-44-4(Ethyl 3-oxopentanoate)
- 13984-57-1(Ethyl 5-oxohexanoate)
- 22502-03-0(2-Methoxyethyl acetoacetate)
- 539-88-8(Ethyl levulinate)
- 105-50-0(Diethyl 3-oxopentanedioate)
- 3249-68-1(Ethyl butyrylacetate)
- 30414-53-0(Methyl 3-oxopentanoate)
- 30414-54-1(Methyl 3-oxohexanoate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
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